Cas no 1804203-21-1 (7-Hydroxybenzo[d]oxazole-2-methanol)

• Product Name: 7-Hydroxybenzo[d]oxazole-2-methanol
• CAS No: 1804203-21-1
• MF: C₈H₇NO₃
• MW: 165.146082162857
• CID: 4819486
• Update Time: 2025-05-20

7-Hydroxybenzo[d]oxazole-2-methanol Chemical and Physical Properties

Names and Identifiers

• 7-Hydroxybenzo[d]oxazole-2-methanol

• Inchi： 1S/C8H7NO3/c10-4-7-9-5-2-1-3-6(11)8(5)12-7/h1-3,10-11H,4H2
• InChI Key： JHSCTBWUXMKKGK-UHFFFAOYSA-N
• SMILES： O1C(CO)=NC2C=CC=C(C1=2)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• XLogP3: 0.6
• Topological Polar Surface Area: 66.5

Additional information on 7-Hydroxybenzo[d]oxazole-2-methanol

7-Hydroxybenzo[d]oxazole-2-methanol: A Comprehensive Overview

7-Hydroxybenzo[d]oxazole-2-methanol (CAS No. 1804203-21-1) is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique benzo[d]oxazole framework and hydroxyl group at the 7-position, exhibits a range of intriguing properties that make it a valuable subject for research and potential applications.

The benzo[d]oxazole core of this molecule is a heterocyclic structure that combines aromaticity with functional groups capable of participating in various chemical reactions. The presence of the hydroxyl group at the 7-position introduces additional reactivity and versatility to the compound. Recent studies have explored the synthesis and characterization of this compound, shedding light on its potential uses in drug development and advanced materials.

One of the most promising applications of 7-Hydroxybenzo[d]oxazole-2-methanol lies in its potential as a biological active agent. Researchers have investigated its ability to interact with specific biological targets, such as enzymes and receptors, which could pave the way for novel therapeutic interventions. For instance, studies have shown that this compound exhibits antioxidant properties, making it a candidate for combating oxidative stress-related diseases.

In addition to its biological applications, 7-Hydroxybenzo[d]oxazole-2-methanol has also been explored for its role in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent advancements in this area have highlighted the importance of understanding the compound's optical properties and its ability to form stable structures under various conditions.

The synthesis of 7-Hydroxybenzo[d]oxazole-2-methanol involves a series of carefully designed chemical reactions. Researchers have developed efficient methods to construct the benzo[d]oxazole framework, often utilizing modular approaches that allow for easy modification of substituents. These methods not only enhance the compound's accessibility but also facilitate further exploration of its chemical space.

From a structural perspective, the hydroxyl group at the 7-position plays a crucial role in determining the compound's reactivity and solubility. This functional group enables the formation of hydrogen bonds, which are essential for many biological interactions. Furthermore, the methanol group at position 2 introduces additional flexibility and functionality to the molecule, making it amenable to further chemical modifications.

Recent studies have also delved into the photophysical properties of 7-Hydroxybenzo[d]oxazole-2-methanol, revealing its potential as a fluorescent probe. Its ability to emit light upon excitation has led to investigations into its use in sensing applications, such as detecting metal ions or monitoring environmental changes.

In conclusion, 7-Hydroxybenzo[d]oxazole-2-methanol (CAS No. 1804203-21-1) is a multifaceted compound with a wealth of opportunities for exploration and application. Its unique structure, coupled with its diverse reactivity and functionality, positions it as a key player in advancing various fields of science and technology.